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Compound of Interest

Compound Name: N-(3-Bromopropyl)phthalimide

Cat. No.: B167275

An In-depth Technical Guide to the Safety and Handling of N-(3-Bromopropyl)phthalimide
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
N-(3-Bromopropyl)phthalimide (CAS No: 5460-29-7), a chemical intermediate widely used in
organic synthesis, particularly in the development of pharmaceutical compounds.[1][2][3]
Adherence to proper safety protocols is critical when working with this substance due to its
potential hazards. The toxicological properties of this material have not been fully investigated,
warranting a cautious approach.[4]

Chemical and Physical Properties

N-(3-Bromopropyl)phthalimide is a white to light beige crystalline solid.[4][5] A summary of its
key physical and chemical properties is presented below for easy reference.
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Property Value Reference(s)
CAS Number 5460-29-7 [1][6]
Molecular Formula C11H10BrNO2 [1][7]
Molecular Weight 268.11 g/mol [61[7]
Appearance White to light beige crystals or (1]
powder

Melting Point 72-74 °C (lit.) [1][6]
Boiling Point 361.4 °C at 760 mmHg [8]
Density 1.578 g/cm3 [1][8]
Solubility Slightly soluble in water. [5]
Flash Point 172.4 °C / Not applicable [819]

Hazard Identification and GHS Classification

Caution is advised as N-(3-Bromopropyl)phthalimide may cause eye, skin, and respiratory

tract irritation.[4][10] While some safety data sheets (SDS) classify it as not a hazardous

substance or mixture under GHS, others provide specific warnings.[11] This discrepancy

underscores the need for careful handling.

GHS Hazard Statements (based on aggregated data):

H319: Causes serious eye irritation.[10]

H335: May cause respiratory irritation.[10]

Precautionary Statements:

e P261: Avoid breathing dust.

H302: Harmful if swallowed (reported in 25% of GHS classifications).[7]

H315: Causes skin irritation (reported in 75% of GHS classifications).[7]
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o P280: Wear protective gloves/protective clothing/eye protection/face protection.[10]

e P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[10]

The logical workflow for assessing and mitigating hazards when handling this compound is
illustrated below.

Hazard Assessment

Review Safety Data Sheet (SDS)

'

Identify Potential Hazards:
- Skin Irritation
- Eye Irritation
- Respiratory Irritation
- Harmful if Swallowed

Mitigate with Mitigate with Mitigate with

Control Measures

Personal Protective Equipment (PPE):
Engineering Controls: - Safety Goggles Administrative Controls:
- Fume Hood - Gloves - Follow Standard Operating Procedures (SOPs)
- Adequate Ventilation - Lab Coat - Handle in designated areas
- N95 Respirator (if dust is generated)

Safe Handling

Execute Experiment

Click to download full resolution via product page

Caption: Hazard assessment and mitigation workflow for N-(3-Bromopropyl)phthalimide.
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Experimental Protocols & Safety Measures

While specific toxicological studies and their detailed experimental protocols for N-(3-

Bromopropyl)phthalimide are not extensively available in public literature, handling

procedures should be based on established best practices for similar chemical compounds.

General Handling Protocol:

Preparation: Before handling, ensure the work area, typically a chemical fume hood, is clean
and uncluttered. Confirm that an eyewash station and safety shower are accessible.[5]

Personal Protective Equipment (PPE): Don appropriate PPE, including chemical safety
goggles, nitrile gloves, and a lab coat.[4][5] If dust generation is likely, a NIOSH-approved
N95 respirator is required.

Weighing and Transfer: Conduct all weighing and transfer operations within a fume hood to
minimize inhalation exposure and prevent dust dispersion.[11] Avoid creating dust.[5]

Reaction Setup: When setting up reactions, ensure the apparatus is secure. If heating, use a
well-controlled heating mantle and monitor the reaction closely.

Post-Handling: After handling, wash hands and forearms thoroughly. Decontaminate all
surfaces and equipment.

Storage: Store N-(3-Bromopropyl)phthalimide in a tightly closed container in a dry, cool,
and well-ventilated area.[5][11]

Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is crucial.
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Exposure Route First Aid Measures Reference(s)

Remove to fresh air. If

breathing is difficult, administer
Inhalation oxygen. If not breathing, give [41[12]

artificial respiration. Seek

medical attention.

Immediately flush skin with
plenty of water for at least 15

Skin Contact minutes while removing [4][12]
contaminated clothing and

shoes. Seek medical attention.

Immediately flush eyes with
plenty of water for at least 15

Eye Contact minutes, occasionally lifting the  [4]
upper and lower eyelids. Seek

medical attention.

Do not induce vomiting. Clean
mouth with water and drink
) plenty of water afterwards.
Ingestion ) ) [4][12]
Never give anything by mouth
to an unconscious person.

Seek medical attention.

Accidental Release Measures: For spills, evacuate the area. Wear appropriate PPE as outlined
in Section 3. Sweep up the solid material, avoiding dust generation, and place it into a suitable,
closed container for disposal.[5] Clean the affected area thoroughly. Prevent the product from
entering drains.[11]

The following diagram outlines the general emergency response workflow.
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~ 7
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Caption: General emergency response workflow for spills or personnel exposure.
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Fire-Fighting Measures and Stability

Stability: N-(3-Bromopropyl)phthalimide is stable under normal storage conditions.[5]
Incompatible materials include strong oxidizing agents and strong bases.[5]

Fire-Fighting Measures:
o Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or chemical foam.[4]

e Hazards from Combustion: During a fire, irritating and highly toxic gases may be generated,
including carbon monoxide, carbon dioxide, nitrogen oxides (NOx), and hydrogen halides.[4]

[5]

» Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[4][5]

Disposal Considerations

Dispose of N-(3-Bromopropyl)phthalimide and any contaminated materials in accordance
with all applicable federal, state, and local environmental regulations. Do not allow the material
to be released into the environment.[5] Waste should be handled by a licensed professional
waste disposal service.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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